An In-Depth Technical Guide to the Chemical Structure and Properties of 2-Pentyl-1H-benzimidazole
An In-Depth Technical Guide to the Chemical Structure and Properties of 2-Pentyl-1H-benzimidazole
Abstract: This technical guide provides a comprehensive overview of 2-Pentyl-1H-benzimidazole, a representative member of the 2-alkyl-substituted benzimidazole family. The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents.[1][2] This document delves into the detailed chemical structure, physicochemical properties, a robust synthetic pathway, and state-of-the-art analytical characterization techniques for 2-Pentyl-1H-benzimidazole. Serving as a critical resource for researchers, scientists, and drug development professionals, this guide offers field-proven insights and detailed experimental protocols to facilitate further investigation and application of this important class of molecules.
Introduction: The Significance of the Benzimidazole Scaffold
Benzimidazole, a heterocyclic aromatic organic compound, consists of a benzene ring fused to an imidazole ring.[1] This bicyclic system is of immense interest in medicinal chemistry due to its structural similarity to naturally occurring purines, allowing benzimidazole derivatives to readily interact with various biological macromolecules.[3] Consequently, compounds incorporating the benzimidazole nucleus exhibit a wide spectrum of pharmacological activities, including antimicrobial, antiviral, anticancer, anti-inflammatory, and anthelmintic properties.[1][4]
The versatility of the benzimidazole scaffold lies in the ability to introduce a diverse array of substituents at various positions, primarily at the 1, 2, and 5(6) positions, which significantly modulates the biological activity.[2] This guide focuses on 2-Pentyl-1H-benzimidazole as a model for 2-alkyl-substituted benzimidazoles, providing a foundational understanding of its chemical and structural characteristics.
Chemical Structure and Physicochemical Properties
The structural integrity of a molecule is fundamental to its function. 2-Pentyl-1H-benzimidazole features a pentyl group attached to the 2-position of the benzimidazole core. The hydrochloride salt would involve protonation of one of the nitrogen atoms in the imidazole ring.
Molecular Structure
The chemical structure of 2-Pentyl-1H-benzimidazole is depicted below. The systematic IUPAC name for this compound is 2-pentyl-1H-benzimidazole.[5]
Caption: Chemical structure of 2-Pentyl-1H-benzimidazole.
Physicochemical Data Summary
The following table summarizes key physicochemical properties for 2-Pentyl-1H-benzimidazole.
| Property | Value | Source |
| Molecular Formula | C12H16N2 | [5] |
| Molecular Weight | 188.27 g/mol | [5] |
| IUPAC Name | 2-pentyl-1H-benzimidazole | [5] |
| CAS Number | 5851-46-7 | [5] |
| XLogP3 | 3.6 | [5] |
| Hydrogen Bond Donor Count | 1 | [5] |
| Hydrogen Bond Acceptor Count | 2 | [5] |
| Rotatable Bond Count | 4 | [5] |
Synthesis of 2-Pentyl-1H-benzimidazole
The synthesis of 2-substituted benzimidazoles is well-established in the literature. A common and efficient method involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivative.[6] For the synthesis of 2-Pentyl-1H-benzimidazole, the condensation of o-phenylenediamine with hexanoic acid is a viable and straightforward approach.
Synthetic Workflow
The following diagram illustrates the synthetic workflow for the preparation of 2-Pentyl-1H-benzimidazole.
Caption: General synthetic workflow for 2-Pentyl-1H-benzimidazole.
Detailed Experimental Protocol
This protocol is a representative procedure for the synthesis of 2-Pentyl-1H-benzimidazole.
Materials:
-
o-Phenylenediamine
-
Hexanoic acid
-
Polyphosphoric acid (PPA) or 4M Hydrochloric acid
-
Sodium hydroxide solution (10% w/v)
-
Ethanol
-
Activated charcoal
Procedure:
-
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine o-phenylenediamine (1 equivalent) and hexanoic acid (1.1 equivalents).
-
Acid-Catalyzed Condensation: Slowly add polyphosphoric acid (PPA) to the reaction mixture with stirring, or alternatively, use 4M hydrochloric acid as the reaction medium.
-
Heating: Heat the reaction mixture at 120-150°C for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).
-
Work-up: After completion, cool the reaction mixture to room temperature and then carefully pour it onto crushed ice.
-
Neutralization: Neutralize the acidic solution by the slow addition of 10% sodium hydroxide solution until the pH is approximately 7-8. This will cause the crude product to precipitate.
-
Isolation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with cold water to remove any inorganic salts.
-
Purification: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water). If necessary, decolorize the solution with activated charcoal before crystallization. Alternatively, purification can be achieved by column chromatography on silica gel.
-
Drying: Dry the purified product under vacuum to yield 2-Pentyl-1H-benzimidazole.
Analytical Characterization
A comprehensive characterization of the synthesized compound is crucial to confirm its identity, purity, and structure. The following analytical techniques are recommended.
Spectroscopic Data
The following tables summarize the expected spectroscopic data for 2-Pentyl-1H-benzimidazole based on typical values for similar benzimidazole derivatives.[7][8]
Table 1: Expected ¹H NMR Spectroscopic Data (in DMSO-d₆)
| Chemical Shift (δ) ppm | Multiplicity | Number of Protons | Assignment |
| ~12.3 | br s | 1H | N-H (imidazole) |
| 7.50-7.65 | m | 2H | Aromatic-H |
| 7.10-7.25 | m | 2H | Aromatic-H |
| ~2.90 | t | 2H | α-CH₂ (pentyl) |
| ~1.80 | quint | 2H | β-CH₂ (pentyl) |
| ~1.35 | m | 4H | γ, δ-CH₂ (pentyl) |
| ~0.90 | t | 3H | CH₃ (pentyl) |
Table 2: Expected ¹³C NMR Spectroscopic Data (in DMSO-d₆)
| Chemical Shift (δ) ppm | Assignment |
| ~155 | C2 (imidazole) |
| ~140 | Aromatic Quaternary C |
| ~122 | Aromatic C-H |
| ~115 | Aromatic C-H |
| ~30 | α-CH₂ (pentyl) |
| ~29 | β-CH₂ (pentyl) |
| ~22 | γ or δ-CH₂ (pentyl) |
| ~14 | CH₃ (pentyl) |
Table 3: Expected IR Spectroscopic Data
| Wavenumber (cm⁻¹) | Assignment |
| 3100-3400 (broad) | N-H stretching |
| 2850-2960 | C-H stretching (aliphatic) |
| ~3050 | C-H stretching (aromatic) |
| ~1620 | C=N stretching |
| ~1450 | C=C stretching (aromatic) |
Table 4: Expected Mass Spectrometry Data (Electron Ionization - EI)
| m/z | Assignment |
| 188 | [M]⁺ (Molecular ion) |
| 131 | [M - C₄H₉]⁺ (Loss of butyl radical) |
Analytical Protocols Workflow
The following diagram illustrates the workflow for the analytical characterization of 2-Pentyl-1H-benzimidazole.
Caption: Workflow for the analytical characterization of the final product.
Conclusion
This technical guide has provided a detailed examination of 2-Pentyl-1H-benzimidazole, serving as a representative for a significant class of heterocyclic compounds. The outlined synthetic protocol offers a reliable method for its preparation, and the comprehensive analytical data provides a benchmark for its characterization. The foundational information presented herein is intended to support and facilitate further research and development of novel benzimidazole-based compounds with potential therapeutic applications.
References
- Benchchem. (2025). Application Notes & Protocols: Quantitative Analysis of Benzimidazoles Using Mass Spectrometry.
- ResearchGate. (2025). Benzimidazole Derivatives in Drug Design: Structure-Activity Relationships and Therapeutic Potential: A Review.
- Arabian Journal of Chemistry. (2021).
- Current Science. (2023).
- PubMed. (n.d.).
- Revue Roumaine de Chimie. (n.d.). Crystal Structure of 1,5-Bis(1H-benzimidazol-2-yl)pentan-3-one.
- Connect Journals. (n.d.).
- International Journal of Pharmaceutical Sciences and Medicine (IJPSM). (2021).
- ResearchGate. (2017).
- Organic Chemistry Portal. (n.d.). Benzimidazole synthesis.
- Semantic Scholar. (2020).
- PMC. (2024).
- (n.d.).
- PMC. (n.d.).
- PMC. (n.d.). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity.
- MDPI. (2022). A Comprehensive Study of N-Butyl-1H-Benzimidazole.
- Benchchem. (2025).
- Sigma-Aldrich. (n.d.). 2-(2-Aminophenyl)-1H-benzimidazole 97 5805-39-0.
- PMC. (2025). Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major ....
- Benchchem. (n.d.). Technical Support Center: Synthesis of 1-benzyl-1H-benzimidazol-5-amine.
- PubChem. (n.d.). 2-Pentyl-1H-benzimidazole.
- ResearchGate. (2024). Synthesis and Characterization of Novel Benzimidazole Derivatives using CdO NPs and their Application as Antibacterial and Antifungal Agents.
- (2017). Development of drugs based on Benzimidazole Heterocycle: Recent advancement and insights.
- Impactfactor. (2024). Benzimidazoles in Medicinal Chemistry: Current Trends and Future Opportunities.
- ResearchGate. (2019). Reevaluating the synthesis of 2,5‐disubstituted‐1H‐benzimidazole derivatives by different green activation techniques and their biological activity as antifungal and antimicrobial inhibitor.
- Bibliomed. (n.d.).
- Connect Journals. (n.d.).
- ResearchGate. (2011).
- Connect Journals. (n.d.).
- ResearchGate. (n.d.). Synthesis and characterization of novel 2-(2-benzyl-1H-benzo[d]imidazol-1-yl)
Sources
- 1. chemijournal.com [chemijournal.com]
- 2. impactfactor.org [impactfactor.org]
- 3. connectjournals.com [connectjournals.com]
- 4. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
- 5. 2-Pentyl-1H-benzimidazole | C12H16N2 | CID 22123 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds - Arabian Journal of Chemistry [arabjchem.org]
- 7. Synthesis and biological evaluation of 2-substituted benzimidazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
- 8. pdf.benchchem.com [pdf.benchchem.com]
